(+/-)-2-ethoxy 3-(4'-Aminophenyl)-propionic acid
Cat. No. B8411835
M. Wt: 209.24 g/mol
InChI Key: IIPURNWXORPFKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09345680B2
Procedure details
2-Ethoxy-3-(4-nitrophenyl)acrylic acid (18.4 g wet, approx. 77.5 mmol) was dissolved in MeOH (1.1 L) and 10% Pd on C (wet basis) (1.84 g) was added. The mixture was hydrogenated at 12 psi for 10 mins, followed by repeated refill to 20-28 psi every 10-20 mins for 5 hr then 46 psi for 18 hr. The mixture was filtered through GF/F paper and the residue was slurried in IMS (100 ml), filtered, washed with heptane (100 ml), and suction dried on the filter. Thus (±)-2-ethoxy 3-(4′-Aminophenyl)-propionic acid was obtained as an off-white solid (11.2 g, 69%).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[CH:8][C:9]1[CH:14]=[CH:13][C:12]([N+:15]([O-])=O)=[CH:11][CH:10]=1)[C:5]([OH:7])=[O:6])[CH3:2]>CO.[Pd]>[CH2:1]([O:3][CH:4]([CH2:8][C:9]1[CH:10]=[CH:11][C:12]([NH2:15])=[CH:13][CH:14]=1)[C:5]([OH:7])=[O:6])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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18.4 g
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Type
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reactant
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Smiles
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C(C)OC(C(=O)O)=CC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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1.1 L
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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every 10-20 mins
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Duration
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15 (± 5) min
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CUSTOM
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Type
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CUSTOM
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Details
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for 5 hr
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Duration
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5 h
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WAIT
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Type
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WAIT
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Details
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46 psi for 18 hr
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Duration
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18 h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through GF/F paper
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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washed with heptane (100 ml), and suction
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CUSTOM
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Type
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CUSTOM
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Details
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dried on the filter
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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Type
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product
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Smiles
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C(C)OC(C(=O)O)CC1=CC=C(C=C1)N
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.2 g | |
| YIELD: PERCENTYIELD | 69% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
